2-(2-Bromophenyl)thiophene

• IUPAC Name: 2-(2-bromophenyl)thiophene
• InChI: InChI=1S/C10H7BrS/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-7H
• InChI Key: GBJBSICXZXSQAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CS2)Br
• Molecular Formula: C10H7BrS
• DSSTOX Substance ID: DTXSID60383780
• Molecular Weight: 239.13 g/mol
• CAS No.: 106851-53-0

Description

2-(2-Bromophenyl)thiophene is an organic compound with the chemical formula C10H7BrS. It is characterized by a thiophene ring substituted with a bromophenyl group at the second position. This compound appears as white to yellowish crystals and has a melting point of approximately 75-78°C . It is soluble in common organic solvents such as dimethylformamide and dichloromethane .

Scientific Research Applications

2-(2-Bromophenyl)thiophene has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of other organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its role in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of organic electronic materials, photovoltaic materials, and organic optoelectronic devices.

Safety and Hazards

2-(2-Bromophenyl)thiophene is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause severe skin burns and eye damage. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

Thiophene and its derivatives, including 2-(2-Bromophenyl)thiophene, have emerged as remarkable entities in organic electronics due to their high resonance energy, more electrophilic reactivity than benzene, high π-electron density, planar structure, and the presence of vacant d-orbitals. They have potential applicability in organic electronics such as in solar cells, electrochromic devices (ECDs), organic field effect transistors (OFETs), organic limiting diodes (OLEDs), fluorescent probes, redox switching, and so forth.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-(2-Bromophenyl)thiophene can be synthesized through a bromination reaction involving thiophene and bromobenzene . The reaction typically requires a catalyst and specific reaction conditions, which can be found in organic synthesis laboratory manuals or literature .

Industrial Production Methods: One industrial method involves the reaction of thiophene with hydrobromic acid and hydrogen peroxide in a reactor equipped with a stirrer, condenser, and thermometer. The reaction is maintained at 40°C, followed by thermal reaction and separation of the oil layer to obtain the product . Another method involves the reaction of potassium bromate with thiophene in the presence of hydrobromic acid in a two-phase water-ether system .

Chemical Reactions Analysis

Types of Reactions: 2-(2-Bromophenyl)thiophene undergoes various chemical reactions, including:

Substitution Reactions: Commonly used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Oxidation and Reduction Reactions: These reactions can modify the thiophene ring or the bromophenyl group.

Coupling Reactions: Utilized in the synthesis of complex organic molecules.

Common Reagents and Conditions:

Suzuki-Miyaura Coupling: Utilizes palladium catalysts and boron reagents under mild conditions.

Oxidation: Often involves reagents like hydrogen peroxide or potassium permanganate.

Reduction: Can be achieved using reagents such as lithium aluminum hydride or sodium borohydride.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling typically results in the formation of biaryl compounds .

Mechanism of Action

The mechanism of action of 2-(2-Bromophenyl)thiophene involves its interaction with molecular targets and pathways. In biological systems, it may interact with enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

2-Bromothiophene: A simpler analog with a bromine atom directly attached to the thiophene ring.

2-Phenylthiophene: Lacks the bromine substituent but has a phenyl group attached to the thiophene ring.

2-(2-Chlorophenyl)thiophene: Similar structure but with a chlorine atom instead of bromine.

Synthesis routes and methods

Procedure details

A solution of 8.8 mL of isoamylnitrite (65.5 mmol) in 85 mL of thiophene under a nitrogen atmosphere was heated to 50° C. and treated dropwise with a solution of 7.5 g of 2-bromoaniline (43.5 mmol) dissolved in 20 mL of thiophene. After addition was complete, the temperature was raised to 90° C. After 90 minutes, no starting aniline was observed by thin layer chromatography (hexane/ether;100:5). The reaction mixture volume was reduced by atmospheric distillation. The residue was dissolved in ether and the organic layer was washed twice with water, dried over magnesium sulfate and evaporated under vacuum. The residue was dissolved in n-hexane/ether (100:5) and passed over silica gel, eluting with n-hexane/ether (100:5) to give 3.5 g (14.6 mmol, 34%) of the product, 1H NMR (200 MHz, CDCl3): 7.11 (m, 1H), 7.16 (dd, 1H), 7.27 (m, 2H), 7.37 (dd, 1H), 7.42 (dd, 1H), 7.66 (dd, 1H).